Cas no 2229670-03-3 (3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol)

• Product Name: 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol
• CAS No: 2229670-03-3
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 6553500
• PubChem ID: 165612092
• Update Time: 2025-07-22

3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol
• EN300-1744619
• 2229670-03-3

• Inchi： 1S/C10H11FO/c1-8-4-2-6-10(11)9(8)5-3-7-12/h2-6,12H,7H2,1H3/b5-3+
• InChI Key： AOXNVIKVWXUMGG-HWKANZROSA-N
• SMILES： FC1=CC=CC(C)=C1/C=C/CO

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol

3-(2-Fluoro-6-methylphenyl)prop-2-en-1-ol: A Promising Compound in Medicinal Chemistry

3-(2-Fluoro-6-methylphenyl)prop-2-en-1-ol, with the chemical identifier CAS No. 2229670-03-3, represents a unique molecule with potential applications in pharmaceutical research. This compound belongs to the class of substituted aromatic alcohols, characterized by its conjugated system and functional groups that may influence its biological activity. The structural features of this molecule, including the fluorine and methyl substituents on the phenyl ring, are critical for its pharmacological properties. Recent studies have highlighted the significance of such molecular frameworks in the development of novel therapeutics, particularly in targeting inflammatory pathways and modulating cell signaling mechanisms.

The 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol molecule exhibits a conjugated double bond system, which is essential for its reactivity and potential interactions with biological targets. The presence of the fluorine atom at the 2-position of the phenyl ring introduces electronic effects that may enhance the molecule's binding affinity to specific receptors. Additionally, the methyl group at the 6-position contributes to steric and electronic stabilization, influencing the molecule's overall conformation and bioavailability. These structural elements are key to understanding the compound's role in drug discovery and its potential therapeutic applications.

Recent advancements in medicinal chemistry have emphasized the importance of optimizing functional groups to improve the efficacy and selectivity of drug candidates. The 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol molecule has been studied for its ability to modulate kinase pathways, which are implicated in various diseases, including cancer and neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against specific tyrosine kinases, suggesting that this molecule may serve as a scaffold for the development of targeted therapies.

The synthesis of 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol involves multi-step organic reactions, often requiring precise conditions to achieve the desired stereochemistry and regioselectivity. Recent research has focused on green chemistry approaches to reduce environmental impact, such as the use of catalytic systems and solvent-free protocols. These advancements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the compound can be produced efficiently while minimizing ecological risks.

Pharmacological studies on 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol have revealed its potential as an anti-inflammatory agent. In vitro experiments have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating nuclear factor-kappa B (NF-κB) signaling. This property makes it a promising candidate for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. However, further clinical trials are needed to validate its safety and efficacy in human subjects.

Another area of interest is the role of 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol in neurodegenerative diseases. Preclinical studies suggest that the compound may protect neurons by reducing oxidative stress and mitochondrial dysfunction. A 2024 review in Neuropharmacology highlighted the potential of similar compounds in Alzheimer's disease, where they were shown to enhance cognitive function and reduce amyloid-beta plaque formation. These findings underscore the importance of exploring the neuroprotective properties of this molecule in the context of neurological disorders.

The molecular dynamics of 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol are also under investigation to understand its interactions with biological macromolecules. Computational models have been employed to predict its binding affinity to protein targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These simulations provide insights into the molecular mechanisms underlying its pharmacological effects, guiding the design of more effective derivatives. The integration of computational methods with experimental data is a critical step in the drug discovery process.

Despite its promising properties, the 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol molecule faces challenges in terms of metabolic stability and bioavailability. Researchers are actively exploring strategies to improve these characteristics, such as the introduction of functional groups that enhance solubility and reduce hepatic metabolism. Additionally, the development of prodrugs or nanoparticle-based delivery systems may optimize its therapeutic potential while minimizing side effects.

In conclusion, 3-(2-fluoro-6-methylphenyl)prop-2-en-1-ol represents a significant advancement in medicinal chemistry, with potential applications in multiple therapeutic areas. Its structural features and pharmacological properties make it a valuable candidate for further research. Continued exploration of its mechanisms of action and optimization of its chemical properties will be essential in translating this compound into effective therapeutic agents.